1-[5-(Propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride

• Molecular Formula: C9H16Cl2N2O
• Molecular Weight: 239.14 g/mol
• IUPAC Name: (5-propan-2-yloxypyridin-2-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C9H14N2O.2ClH/c1-7(2)12-9-4-3-8(5-10)11-6-9;;/h3-4,6-7H,5,10H2,1-2H3;2*1H
• InChI Key: JUAVXOBWAQIPCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CN=C(C=C1)CN.Cl.Cl

Description

1-[5-(Propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride is a chemical compound with a unique structure that includes a pyridine ring substituted with a propan-2-yloxy group and a methanamine group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[5-(Propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride typically involves the reaction of 5-(Propan-2-yloxy)pyridine with methanamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of 1-[5-(Propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride involves large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and high throughput, making the compound available for various applications .

Chemical Reactions Analysis

Types of Reactions

1-[5-(Propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired product and include specific temperatures, solvents, and catalysts .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction may produce amines. Substitution reactions can result in a variety of substituted pyridine derivatives .

Scientific Research Applications

1-[5-(Propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[5-(Propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-(Pyridin-2-yl)propan-1-one
• 1-Pyridin-2-yl-propan-2-one

Uniqueness

1-[5-(Propan-2-yloxy)pyridin-2-yl]methanamine dihydrochloride is unique due to its specific substitution pattern on the pyridine ring, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .